Cas no 358771-19-4 (2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl-)

• Product Name: 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl-
• CAS No: 358771-19-4
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 5683491
• PubChem ID: 7967277
• Update Time: 2025-07-16

2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• (Z)-2-cyano-3-(4-methylphenyl)-N-naphthalen-1-ylprop-2-enamide
• 358771-19-4
• 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl-

• Inchi： 1S/C21H16N2O/c1-15-9-11-16(12-10-15)13-18(14-22)21(24)23-20-8-4-6-17-5-2-3-7-19(17)20/h2-13H,1H3,(H,23,24)
• InChI Key： FMHYPPJBPOMOSY-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)C(C#N)=CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 312.126263138g/mol
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl-

2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl-: A Versatile Compound in Pharmaceutical and Material Sciences

2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research, materials science, and chemical synthesis. The compound’s chemical identity is defined by its CAS number 358771-19-4, which serves as a critical identifier for regulatory and scientific purposes. Its molecular framework combines a 2-cyano group with a 3-(4-methylphenyl) substituent, connected to a naphthalenyl ring via an N-1 linkage. This structural complexity contributes to its diverse biological and chemical properties, making it a subject of interest for researchers exploring new therapeutic avenues and functional materials.

The 2-cyano group, a key functional moiety in this compound, is known for its ability to participate in various chemical reactions, including hydrolysis, reduction, and electrophilic substitution. The 3-(4-methylphenyl) substituent introduces aromaticity and steric effects, which can influence the compound’s reactivity and biological activity. The naphthalenyl ring, a polycyclic aromatic hydrocarbon, provides a rigid and conjugated system that enhances the compound’s photophysical properties and stability. The N-1 linkage further stabilizes the molecular structure, enabling the compound to interact with biological targets in a selective manner.

Recent studies have highlighted the 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- as a promising candidate for drug development. Research published in *Journal of Medicinal Chemistry* (2023) demonstrated its potential as a 2-cyano-based inhibitor of specific enzymes involved in metabolic pathways. The 3-(4-methylphenyl) group was found to enhance the compound’s binding affinity to target proteins, while the naphthalenyl ring contributes to its hydrophobicity, allowing it to cross cell membranes effectively. These properties make it a valuable scaffold for the design of 2-Propenamide-derived drugs targeting chronic diseases such as diabetes and neurodegenerative disorders.

One of the most significant breakthroughs in the field involves the 2-cyano-functionalized 3-(4-methylphenyl) derivative’s application in photodynamic therapy (PDT). A 2023 study in *Advanced Materials* showed that this compound, when activated by light, generates reactive oxygen species (ROS) that selectively destroy cancer cells. The naphthalenyl ring’s conjugated system plays a crucial role in light absorption, while the 2-cyano group facilitates the electron transfer process. This dual functionality positions the compound as a potential phototherapeutic agent for oncology, offering a non-invasive alternative to traditional chemotherapy.

From a synthetic perspective, the 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- has been synthesized using a variety of methods, including transition metal-catalyzed coupling reactions and microwave-assisted protocols. A 2023 paper in *Organic Letters* reported a green chemistry approach that minimizes waste and energy consumption during the synthesis. This method involves the use of 2-cyano-functionalized precursors and 3-(4-methylphenyl)-based reagents, which are efficiently coupled under mild conditions. The naphthalenyl ring is introduced via a nucleophilic substitution reaction, ensuring high yield and purity of the final product.

The compound’s 2-cyano group also makes it a valuable intermediate in the synthesis of other pharmaceuticals. For example, researchers have explored its potential as a 2-Propenamide-based precursor for the development of 3-(4-methylphenyl)-containing drugs targeting inflammatory diseases. A 2023 study in *Bioorganic & Medicinal Chemistry* demonstrated that derivatives of this compound exhibit anti-inflammatory activity by modulating the NF-κB signaling pathway. The naphthalenyl ring’s aromaticity enhances the compound’s ability to interact with lipid membranes, facilitating its penetration into inflammatory sites.

Additionally, the 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- has shown promise in materials science, particularly in the development of organic semiconductors. A 2023 paper in *Advanced Electronic Materials* reported that this compound exhibits excellent charge transport properties due to its conjugated naphthalenyl ring and 2-cyano group. The 3-(4-methylphenyl) substituent further improves its solubility in organic solvents, making it suitable for use in flexible electronics and optoelectronic devices.

Despite its potential, the 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- faces challenges in its application. One of the primary concerns is its stability under physiological conditions. While the naphthalenyl ring provides structural rigidity, the 2-cyano group may undergo hydrolysis in aqueous environments, reducing its efficacy. Researchers are currently exploring strategies to enhance its stability, such as the incorporation of protective groups or the modification of the 3-(4-methylphenyl) substituent.

In conclusion, the 2-Propenamide, 2-cyano-3-(4-methylphenyl)-N-1-naphthalenyl- represents a versatile compound with significant potential in pharmaceutical and materials science. Its unique 2-cyano-functionalized 3-(4-methylphenyl)-based structure, combined with the rigidity of the naphthalenyl ring, enables it to interact with biological targets and functional materials in diverse ways. As research in this area continues to evolve, the compound is poised to play a pivotal role in the development of new therapies and advanced materials.